2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide

• IUPAC Name: 2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H24N4O/c1-14-5-2-3-6-16(14)17-13-18(17)19(25)23-15-7-11-24(12-8-15)20-21-9-4-10-22-20/h2-6,9-10,15,17-18H,7-8,11-13H2,1H3,(H,23,25)
• InChI Key: AMQLFABHXMJIIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC2C(=O)NC3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a cyclopropane carboxamide derivative that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide is not fully understood. However, studies have suggested that the compound may act by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation, viral replication, and fungal growth. It may also act by modulating neurotransmitter levels in the brain, thereby improving cognitive function in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide has various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit viral replication and fungal growth. In addition, the compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide in lab experiments is its potent therapeutic activity. The compound has been shown to have activity against various diseases, making it a promising candidate for drug development. However, one of the limitations of using the compound is its potential toxicity. Further studies are needed to determine the optimal dosage and safety profile of the compound.

Future Directions

There are several future directions for research on 2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide. One direction is to further investigate its potential therapeutic applications in various diseases. Another direction is to study its mechanism of action in more detail. Additionally, future studies could focus on optimizing the synthesis method of the compound to improve its potency and safety profile. Finally, studies could investigate the potential of the compound as a lead compound for drug development.
In conclusion, 2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide is a compound that has shown promising therapeutic activity in various diseases. Its potent activity and potential as a lead compound for drug development make it an attractive candidate for further research. However, further studies are needed to determine its optimal dosage and safety profile.

Synthesis Methods

The synthesis of 2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide has been achieved using various methods. One of the commonly used methods involves the reaction of 2-bromo-1-(2-methylphenyl)cyclopropane with 1-pyrimidin-2-ylpiperidine-4-carboxamide in the presence of a palladium catalyst. Another method involves the reaction of 2-(2-methylphenyl)cyclopropane-1-carboxylic acid with N-(1-pyrimidin-2-ylpiperidin-4-yl)amine in the presence of a coupling reagent.

Scientific Research Applications

2-(2-methylphenyl)-N-(1-pyrimidin-2-ylpiperidin-4-yl)cyclopropane-1-carboxamide has been extensively studied for its potential therapeutic applications. The compound has been shown to have anticancer, antiviral, and antifungal properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.